2,2-dimethyl-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]propanamide
• InChI: InChI=1S/C18H22N2O2S/c1-18(2,3)17(22)20-14-8-6-13(7-9-14)11-16(21)19-12-15-5-4-10-23-15/h4-10H,11-12H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: KWJWUXPHTLUEKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)CC(=O)NCC2=CC=CS2
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s considered to be a structural alert with the formula C4H4S. Propanamide is a compound with the formula C4H9NO.

Synthesis Analysis

Thiophene derivatives are synthesized through various methods, including condensation reactions like Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The synthesis of cyanoacetamides, which are similar to propanamides, can be carried out by treating various substituted aryl or heteryl amines with alkyl cyanoacetates.

Molecular Structure Analysis

The molecular structure of thiophene consists of a five-membered ring made up of four carbon atoms and one sulfur atom. The structure of propanamide consists of a three-carbon chain (propane) with an amide functional group attached to one end.

Chemical Reactions Analysis

Thiophene and its derivatives are used extensively in the synthesis of various heterocyclic compounds. They can undergo a variety of condensation and substitution reactions.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

2,2-DM-N-4-TMCMP has been used in a variety of scientific research applications, including as a model compound for studying the mechanism of action of amides and as a substrate for enzyme studies. It has also been used in studies of the binding of drugs to proteins, as well as in studies of the interaction of drugs with cell membranes. In addition, 2,2-DM-N-4-TMCMP has been used as a model compound for studying the mechanism of action of antibiotics, and it has been used in studies of the inhibition of enzymes by antibiotics.

Mechanism of Action

The mechanism of action of 2,2-DM-N-4-TMCMP is not yet fully understood, but it is believed to involve the binding of the compound to proteins or enzymes in the body. The binding of 2,2-DM-N-4-TMCMP to proteins or enzymes can result in the inhibition of their activity, which can lead to changes in the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
2,2-DM-N-4-TMCMP has been found to have a number of different biochemical and physiological effects, including the inhibition of enzymes, the inhibition of protein synthesis, the inhibition of cell proliferation, and the induction of apoptosis. In addition, 2,2-DM-N-4-TMCMP has been found to have an anti-inflammatory effect, and it has been found to have an inhibitory effect on the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2,2-DM-N-4-TMCMP has several advantages when used in laboratory experiments. First, it is relatively inexpensive and easy to obtain. Second, it is relatively stable and can be stored for long periods of time. Third, it is relatively non-toxic and does not pose a significant safety risk when used in laboratory experiments. However, there are some limitations to using 2,2-DM-N-4-TMCMP in laboratory experiments. First, it can be difficult to obtain in large quantities. Second, it can be difficult to purify, as it is prone to oxidation and hydrolysis. Third, it can be difficult to measure accurately due to its low solubility in water.

Future Directions

Given the wide range of applications of 2,2-DM-N-4-TMCMP in scientific research, there are a number of potential future directions for research involving this compound. First, further research could be conducted to better understand the mechanism of action of 2,2-DM-N-4-TMCMP and the biochemical and physiological effects it has on the body. Second, further studies could be conducted to determine the optimal conditions for the synthesis of 2,2-DM-N-4-TMCMP and to develop more efficient and cost-effective methods for its synthesis. Third, further studies could be conducted to explore the potential therapeutic applications of 2,2-DM-N-4-TMCMP, such as its potential use as an anti-inflammatory agent or as an anti-cancer agent. Finally, further research could be conducted to explore the potential use of 2,2-DM-N-4-TMCMP in other applications, such as its potential use as a food preservative or as an industrial catalyst.

Synthesis Methods

2,2-DM-N-4-TMCMP can be synthesized using a variety of methods, including the reaction of 4-nitrobenzaldehyde with thiophene-2-carboxylic acid in the presence of sodium hydroxide and acetic anhydride. The reaction is carried out at a temperature of 80°C for 1-2 hours, and the product is then isolated by filtration and recrystallization. Other methods of synthesis include the reaction of 4-nitrobenzaldehyde with thiophene-2-carboxylic acid in the presence of acetic anhydride and p-toluenesulfonic acid, as well as the reaction of 4-nitrobenzaldehyde with thiophene-2-carboxylic acid in the presence of p-toluenesulfonic acid and triethylamine.